Cas no 2172461-83-3 (1-3-amino-3-(4-fluorophenyl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one)

• Product Name: 1-3-amino-3-(4-fluorophenyl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one
• CAS No: 2172461-83-3
• MF: C₁₂H₁₂F₄N₂O
• MW: 276.230096817017
• CID: 5771011
• PubChem ID: 165597410
• Update Time: 2025-08-03

1-3-amino-3-(4-fluorophenyl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2172461-83-3
• EN300-1623804
• 1-[3-amino-3-(4-fluorophenyl)pyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one
• 1-3-amino-3-(4-fluorophenyl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one

• Inchi： 1S/C12H12F4N2O/c13-9-3-1-8(2-4-9)11(17)5-6-18(7-11)10(19)12(14,15)16/h1-4H,5-7,17H2
• InChI Key： BEGJEVSBFXPBLM-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(C2C=CC(=CC=2)F)(C1)N)=O)(F)F

Computed Properties

• Exact Mass: 276.08857566g/mol
• Monoisotopic Mass: 276.08857566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-3-amino-3-(4-fluorophenyl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one

1-3-Amino-3-(4-Fluorophenyl)Pyrrolidin-1-Yl-2,2,2-Trifluoroethan-1-One: A Comprehensive Overview

The compound 1-3-amino-3-(4-fluorophenyl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one, identified by the CAS number 2172461-83-3, is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique chemical properties and promising pharmacological profiles. In this article, we will delve into its structure, synthesis, applications, and the latest research findings.

The molecular structure of 1-3-amino-3-(4-fluorophenyl)pyrrolidin-1-yl-2,2,2-trifluoroethanone is characterized by a pyrrolidine ring substituted with an amino group and a fluorophenyl group. The trifluoroethyl ketone moiety further enhances its chemical reactivity and stability. This combination of functional groups makes it a versatile building block in organic synthesis and drug discovery.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and anticancer agents. The fluorine atoms in the molecule contribute to its lipophilicity, which is crucial for drug absorption and bioavailability. Furthermore, the amino group facilitates hydrogen bonding interactions, making it an attractive candidate for enzyme inhibition studies.

In terms of synthesis, several methods have been reported to construct this compound efficiently. One popular approach involves the nucleophilic substitution of a suitable trifluoroethyl electrophile with an amino-pyrrolidine derivative. This method has been optimized to achieve high yields and excellent stereochemical control. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have also been employed to streamline the production process.

The pharmacokinetic properties of 1-3-amino-3-(4-fluorophenyl)pyrrolidin-1-yl-2,2,2-trifluoroethanone have been extensively studied in preclinical models. Results indicate that it exhibits favorable absorption profiles and moderate clearance rates, making it a promising candidate for further drug development. Additionally, toxicity studies have shown that it has a relatively low acute toxicity profile when administered at therapeutic doses.

Beyond its pharmacological applications, this compound has also found utility in materials science. Its ability to form stable amide bonds makes it valuable in the synthesis of polymeric materials with tailored mechanical properties. Recent advancements in 3D printing technology have leveraged these properties to create biocompatible scaffolds for tissue engineering applications.

In conclusion, the compound CAS 2172461833, or 1-3-amino-3- strong>(< strong>4- strong>< strong>fluorophenylpyrrolidin- strong>)... (continues with more detailed analysis)